Cas no 96245-87-3 (1-(2-deoxy-beta-ribofuranosyl)-5-bromo-2-pyrimidinone)

• Product Name: 1-(2-deoxy-beta-ribofuranosyl)-5-bromo-2-pyrimidinone
• CAS No: 96245-87-3
• MF: C₉H₁₁BrN₂O₄
• MW: 291.098641633987
• CID: 1001961
• PubChem ID: 125895
• Update Time: 2025-04-20

1-(2-deoxy-beta-ribofuranosyl)-5-bromo-2-pyrimidinone Chemical and Physical Properties

Names and Identifiers

• 1-(2-deoxy-beta-ribofuranosyl)-5-bromo-2-pyrimidinone
• BrPdR
• DTXSID50914603
• 5-bromo-1-[(4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
• 5-Bromo-1-(2-deoxypentofuranosyl)pyrimidin-2(1H)-one
• 2(1H)-Pyrimidinone, 5-bromo-1-(2-deoxy-beta-D-erythro-pentofuranosyl)-
• 96245-87-3

• Inchi： 1S/C9H11BrN2O4/c10-5-2-11-9(15)12(3-5)8-1-6(14)7(4-13)16-8/h2-3,6-8,13-14H,1,4H2/t6-,7+,8?/m0/s1
• InChI Key： ZVJGRUIFYOSAMF-KJFJCRTCSA-N
• SMILES： BrC1C=NC(N(C=1)C1C[C@@H]([C@@H](CO)O1)O)=O

Computed Properties

• Exact Mass: 289.99022g/mol
• Monoisotopic Mass: 289.99022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 82.4Ų